Cas no 2171792-84-8 (2-1-amino-3,3-bis(fluoromethyl)cyclobutyl-2-hydroxyacetic acid)

• Product Name: 2-1-amino-3,3-bis(fluoromethyl)cyclobutyl-2-hydroxyacetic acid
• CAS No: 2171792-84-8
• MF: C₈H₁₃F₂NO₃
• MW: 209.190529584885
• CID: 5951570
• PubChem ID: 165736826
• Update Time: 2025-11-01

2-1-amino-3,3-bis(fluoromethyl)cyclobutyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-amino-3,3-bis(fluoromethyl)cyclobutyl-2-hydroxyacetic acid
• 2171792-84-8
• EN300-1628950
• 2-[1-amino-3,3-bis(fluoromethyl)cyclobutyl]-2-hydroxyacetic acid

• Inchi： 1S/C8H13F2NO3/c9-3-7(4-10)1-8(11,2-7)5(12)6(13)14/h5,12H,1-4,11H2,(H,13,14)
• InChI Key： YWPBIDNDLZFBHF-UHFFFAOYSA-N
• SMILES： FCC1(CF)CC(C(C(=O)O)O)(C1)N

Computed Properties

• Exact Mass: 209.08634960g/mol
• Monoisotopic Mass: 209.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-1-amino-3,3-bis(fluoromethyl)cyclobutyl-2-hydroxyacetic acid

Introduction to 2-1-amino-3,3-bis(fluoromethyl)cyclobutyl-2-hydroxyacetic acid (CAS No. 2171792-84-8)

2-1-amino-3,3-bis(fluoromethyl)cyclobutyl-2-hydroxyacetic acid, identified by its Chemical Abstracts Service (CAS) number 2171792-84-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its cyclobutyl core substituted with fluoromethyl groups and functionalized with both amino and hydroxyacetic acid moieties. The unique structural features of this molecule make it a promising candidate for further investigation in drug discovery and molecular biology applications.

The structural composition of 2-1-amino-3,3-bis(fluoromethyl)cyclobutyl-2-hydroxyacetic acid includes a rigid cyclobutane ring, which provides stability to the molecule while allowing for selective interactions with biological targets. The presence of two fluoromethyl groups at the 3-position of the cyclobutyl ring introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the compound. Additionally, the amino group at the 1-position serves as a potential site for further derivatization, enabling the synthesis of more complex analogs with tailored biological activities.

The hydroxyacetic acid moiety at the 2-position adds another layer of functionality, contributing to the compound's solubility and potential interactions with hydrophilic biological targets. This combination of structural features makes 2-1-amino-3,3-bis(fluoromethyl)cyclobutyl-2-hydroxyacetic acid a versatile scaffold for medicinal chemistry investigations. Researchers have been exploring its potential in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

Recent studies have highlighted the pharmacological relevance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures often enhances metabolic stability, binding affinity, and bioavailability. In the case of 2-1-amino-3,3-bis(fluoromethyl)cyclobutyl-2-hydroxyacetic acid, the dual fluoromethyl substitution at the cyclobutyl ring may contribute to improved pharmacokinetic properties, making it an attractive candidate for further optimization.

In oncology research, fluorinated derivatives have shown promise as kinase inhibitors and anti-proliferative agents. The structural motif of 2-1-amino-3,3-bis(fluoromethyl)cyclobutyl-2-hydroxyacetic acid bears similarities to known inhibitors targeting critical cancer-related pathways. Preliminary computational studies suggest that this compound may interact with specific amino acid residues in protein targets, potentially disrupting tumor growth signaling networks. Further experimental validation is required to confirm these hypotheses.

Another area of interest is the role of hydroxyacetic acid derivatives in modulating inflammatory responses. Hydroxyacetic acid analogs have been investigated for their anti-inflammatory properties, often by inhibiting key enzymes involved in cytokine production and immune cell activation. The presence of this moiety in 2-1-amino-3,3-bis(fluoromethyl)cyclobutyl-2-hydroxyacetic acid may contribute to its potential as an anti-inflammatory agent, although detailed mechanistic studies are still needed.

The amino group in this compound also opens avenues for further chemical modifications. For instance, it can be coupled with heterocyclic scaffolds or other bioactive molecules to generate novel hybrids with enhanced therapeutic profiles. Such derivatization strategies are commonly employed in drug discovery pipelines to improve target specificity and reduce side effects.

From a synthetic chemistry perspective, 2-1-amino-3,3-bis(fluoromethyl)cyclobutyl-2-hydroxyacetic acid presents interesting challenges due to its complex stereochemistry and functional group interplay. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric transformations, may be employed to access this compound in high yield and purity. Recent advancements in flow chemistry have also enabled more efficient production routes for complex molecules like this one.

The biophysical properties of 2-1-amino-3,3-bis(fluoromethyl)cyclobutyl-2-hydroxyacetic acid are another critical aspect that influences its suitability as a drug candidate. Studies on similar fluorinated compounds have demonstrated improved solubility and membrane permeability when compared to non-fluorinated analogs. These properties are essential for achieving effective drug delivery systems and optimizing pharmacokinetics.

In conclusion, 2 - 1 - amino - 3 , 3 - bis ( fluoro methyl ) cyc lobu t yl - 2 - hydro xy ac etic ac id ( CAS No . 2171792 - 84 - 8 ) represents a structurally intriguing molecule with potential applications in multiple therapeutic domains. Its unique combination of functional groups and stereochemical features makes it a valuable scaffold for medicinal chemistry innovation. As research continues to uncover new biological targets and synthetic strategies, this compound holds promise as a precursor for next-generation therapeutics designed to address unmet medical needs.